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Compound of Interest

Compound Name: Dimethyl 2-anilinobut-2-enedioate

Cat. No.: B3191441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Dimethyl 2-
anilinobut-2-enedioate in common laboratory solvents. Due to the limited availability of

quantitative solubility data for this specific compound, this guide also includes data for a

structurally similar compound, dimethyl maleate, to provide valuable estimations for formulation

and experimental design. Furthermore, detailed experimental protocols for determining

solubility are presented to empower researchers to ascertain precise solubility parameters

under their specific laboratory conditions.

Overview of Dimethyl 2-anilinobut-2-enedioate
Dimethyl 2-anilinobut-2-enedioate is an organic compound featuring a core enamine

functional group. Enamines are versatile intermediates in organic synthesis and can be found

in various biologically active molecules. Understanding the solubility of this compound is critical

for its application in drug discovery, chemical synthesis, and materials science, as it governs

formulation, reaction conditions, and bioavailability.

Qualitative Solubility:

Published data indicates that Dimethyl 2-anilinobut-2-enedioate is soluble in organic solvents

such as ethanol and acetone[1].
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Estimated Solubility Data from a Structural Analog:
Dimethyl Maleate
To provide a more quantitative insight, the solubility of dimethyl maleate, a close structural

analog lacking the aniline group, is presented. Researchers should consider this data as an

approximation, as the presence of the aniline moiety in Dimethyl 2-anilinobut-2-enedioate will

influence its polarity and hydrogen bonding capabilities, thereby altering its solubility profile.

Solvent Formula Type
Solubility of
Dimethyl
Maleate

Reference

Water H₂O Polar Protic
77.9 g/L (at 20

°C)
[2]

Ethanol C₂H₅OH Polar Protic
50 mg/mL

(Miscible)
[2]

Diethyl Ether (C₂H₅)₂O Polar Aprotic Miscible

Acetone (CH₃)₂CO Polar Aprotic Soluble [3]

Chloroform CHCl₃ Polar Aprotic Soluble [3]

Benzene C₆H₆ Nonpolar Insoluble [3]

Gasoline N/A Nonpolar Insoluble [3]

Note: One source described dimethyl maleate as "miscible with water," which may suggest high

solubility under certain conditions[4].

Experimental Protocols for Solubility Determination
For precise solubility measurement of Dimethyl 2-anilinobut-2-enedioate, the following

experimental protocols are recommended.

Qualitative Solubility Assessment
This method provides a rapid determination of whether a compound is soluble, partially soluble,

or insoluble in a given solvent.
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Materials:

Dimethyl 2-anilinobut-2-enedioate

A selection of common laboratory solvents (e.g., water, ethanol, methanol, acetone, ethyl

acetate, dichloromethane, DMSO, DMF)

Small test tubes or vials

Spatula

Vortex mixer

Procedure:

Add approximately 25 mg of Dimethyl 2-anilinobut-2-enedioate to a small test tube[5].

Add 0.75 mL of the selected solvent in small portions[5].

After each addition, vigorously shake or vortex the test tube for at least 30 seconds[5].

Visually inspect the solution against a contrasting background to determine if the solid has

completely dissolved.

If the compound dissolves, it is considered soluble. If some solid remains, it is partially

soluble or insoluble.

For liquid compounds, miscibility can be determined by adding the compound dropwise to

the solvent and observing if distinct layers form[6].

Quantitative Solubility Determination (Saturated
Solution Method)
This method provides a numerical value for the solubility of the compound in a specific solvent

at a given temperature.

Materials:
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Dimethyl 2-anilinobut-2-enedioate

Chosen solvent

Scintillation vials or other sealable containers

Constant temperature shaker or water bath

Analytical balance

Filtration apparatus (e.g., syringe filters)

Analytical instrumentation for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Prepare a supersaturated solution by adding an excess amount of Dimethyl 2-anilinobut-2-
enedioate to a known volume of the solvent in a sealed vial.

Place the vial in a constant temperature shaker or water bath and agitate for a sufficient

period (e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, allow the solution to stand undisturbed at the same temperature for any

undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid

particles are disturbed.

Filter the supernatant through a syringe filter to remove any remaining microscopic particles.

Quantify the concentration of Dimethyl 2-anilinobut-2-enedioate in the filtered supernatant

using a pre-validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).

The determined concentration represents the solubility of the compound in that solvent at the

specified temperature.
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Visualization of Experimental Workflow and
Chemical Reactivity
Experimental Workflow for Solubility Determination
The following diagram illustrates a general workflow for determining the solubility of an organic

compound.

Start: Obtain Compound and Solvents

Qualitative Solubility Test
(e.g., 25 mg in 0.75 mL solvent)

Is the compound soluble?

Quantitative Solubility Determination
(Saturated Solution Method)

Yes

End: Report Solubility Data

No (Insoluble)

Analyze Supernatant
(e.g., HPLC, UV-Vis)

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.
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Logical Relationships in Enamine Reactivity
Dimethyl 2-anilinobut-2-enedioate's chemical behavior is largely dictated by its enamine

functional group. The following diagram illustrates the key resonance structures and general

reactivity of enamines, which are crucial for understanding its potential biological interactions

and synthetic applications.

Enamine

R₂N−C(R')=CR₂

Zwitterionic Resonance Form

R₂N⁺=C(R')−C⁻R₂

Resonance

Electrophile (E⁺)

Nucleophilic Attack

Alkylated Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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